Cas no 885521-13-1 (Methyl 4-methoxy-1H-indazole-6-carboxylate)

Methyl 4-methoxy-1H-indazole-6-carboxylate structure
885521-13-1 structure
Product Name:Methyl 4-methoxy-1H-indazole-6-carboxylate
CAS No:885521-13-1
MF:C10H10N2O3
MW:206.198002338409
MDL:MFCD07781569
CID:840440
PubChem ID:24728189
Update Time:2024-12-09

Methyl 4-methoxy-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-methoxy-1H-indazole-6-carboxylate
    • 4-Methoxy-6-(1H)indazole carboxylic acid methyl ester
    • "4-Methoxy-6-(1H)indazole carboxylic acid methyl ester
    • 4-Methoxy-6-(1H)indazole carboxylic acid methyl ester
    • methyl 4-methoxy-2H-indazole-6-carboxylate
    • Methyl 4-methoxy-1H-indazole-6-carboxylate (ACI)
    • EN300-1592134
    • AKOS022172973
    • DTXSID40646249
    • AC-30797
    • Methyl4-methoxy-1H-indazole-6-carboxylate
    • SCHEMBL1722163
    • DB-195770
    • 885521-13-1
    • WWTOCSIETVUARU-UHFFFAOYSA-N
    • MDL: MFCD07781569
    • Inchi: 1S/C10H10N2O3/c1-14-9-4-6(10(13)15-2)3-8-7(9)5-11-12-8/h3-5H,1-2H3,(H,11,12)
    • InChI Key: WWTOCSIETVUARU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C2C(C=NN2)=C(OC)C=1)OC

Computed Properties

  • Exact Mass: 206.06914219g/mol
  • Monoisotopic Mass: 206.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • Density: 1.313±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 388.9±22.0℃ at 760 mmHg
  • Solubility: Very slightly soluble (0.6 g/l) (25 º C),

Methyl 4-methoxy-1H-indazole-6-carboxylate Pricemore >>

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Methyl 4-methoxy-1H-indazole-6-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium diacetate ,  BINAP ;  24 h, 50 psi, 80 °C
Reference
The design and synthesis of indazole and pyrazolopyridine based glucokinase activators for the treatment of Type 2 diabetes mellitus
Pfefferkorn, Jeffrey A.; Tu, Meihua; Filipski, Kevin J.; Guzman-Perez, Angel; Bian, Jianwei; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(23), 7100-7105

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium chloride ,  BINAP Solvents: Methanol ,  Acetonitrile ;  18 h, 40 bar, 100 °C
Reference
Synthesis of Unprotected Carboxy Indazoles via Pd-Catalyzed Carbonylation
Wainwright, Philip; Perni, Remedios; Vickers, Clare; Coffey, Steven B.; Buzon, Leanne; et al, Synthetic Communications, 2012, 42(13), 1914-1921

Methyl 4-methoxy-1H-indazole-6-carboxylate Raw materials

Methyl 4-methoxy-1H-indazole-6-carboxylate Preparation Products

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